Cas no 852400-37-4 (5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol
• CAS No: 852400-37-4
• MF: C₅H₇N₃S₂
• MW: 173.259177446365
• MDL: MFCD06655524
• CID: 3108109
• PubChem ID: 4962084
• Update Time: 2025-11-07

5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol
• 5-(cyclopropylamino)-3H-1,3,4-thiadiazole-2-thione
• Z85934877
• HMS1780P22
• 852400-37-4
• CJB40037
• 892-675-0
• CS-0232723
• MFCD06655524
• SCHEMBL10984459
• EN300-12831
• AKOS008987479

• MDL： MFCD06655524
• Inchi： 1S/C5H7N3S2/c9-5-8-7-4(10-5)6-3-1-2-3/h3H,1-2H2,(H,6,7)(H,8,9)
• InChI Key： RBPGSAZBLLEDHB-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1CC1)=S

Computed Properties

• Exact Mass: 173.00813958Da
• Monoisotopic Mass: 173.00813958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.8Ų

Additional information on 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol

5-(Cyclopropylamino)-1,3,4-Thiadiazole-2-Thiol: A Comprehensive Overview

The compound 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol, identified by the CAS number 852400-37-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one sulfur atom. The presence of a cyclopropylamino group at the 5-position and a thiol group at the 2-position imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol in various applications. For instance, researchers have explored its role as a building block in drug design due to its ability to form stable complexes with metal ions. This property makes it a promising candidate for developing new materials with applications in catalysis and sensing technologies.

In terms of synthesis, the compound can be prepared through a variety of methods. One common approach involves the reaction of 1,3,4-thiadiazole-2-thiol with cyclopropylamine under appropriate conditions. The optimization of these conditions has been a focus of recent research efforts to improve yield and purity. For example, studies have shown that the use of specific solvents and reaction temperatures can significantly enhance the efficiency of the synthesis process.

The biological activity of 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol has also been a subject of interest. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings have led to further investigations into its potential as a therapeutic agent in conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological applications, the compound has shown promise in materials science. Its ability to coordinate with metal ions has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

From an environmental perspective, researchers have also examined the degradation pathways of 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol. Studies indicate that under certain conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis to form less harmful byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol (CAS No: 852400-37-4) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.